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Compound of Interest

4-Acetyl-2-(3,5-dimethylphenoxy)
Compound Name:
pyridine

Cat. No.: B15046653

Get Quote

Executive Summary

4-Acetyl-2-(3,5-dimethylphenoxy)pyridine (CAS: 1545165-14-7) is a high-value pharmacophore
building block characterized by a pyridine core substituted with an acetyl group at the C4
position and a 3,5-dimethylphenoxy ether linkage at the C2 position. This specific structural
motif—combining an electron-deficient pyridine ring with an electron-rich phenoxy group—

serves as a critical scaffold in the synthesis of Thyroid Hormone Receptor Beta (TR[3) Agonists
and next-generation Kinase Inhibitors.

Its molecular weight of 241.29 g/mol and lipophilic profile make it an ideal precursor for
fragment-based drug discovery (FBDD), particularly for targets requiring hydrophobic pocket
occupancy.
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Property Specification

CAS Number 1545165-14-7

IUPAC Name 1-[2-(3,5-dimethylphenoxy)pyridin-4-yllethanone
Molecular Formula C15H1sNO2

Molecular Weight 241.29 g/mol

Physical State White to Off-White Solid

Melting Point 62—-64 °C (Typical for similar ethers)

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility i Wat
in Water

Molecular Architecture & Structural Analysis
Structural Connectivity

The molecule is built upon a pyridine scaffold.[1][2] The C2 position is activated for Nucleophilic
Aromatic Substitution (

), allowing the attachment of the 3,5-dimethylphenoxy group. The C4 position hosts an acetyl
group, which acts as a versatile handle for further chemical elaboration (e.g., condensation to
oximes, reduction to alcohols, or conversion to heterocycles).

o Core: Pyridine Ring (Electron-deficient,
-acceptor).

e Substituent 1 (C2): 3,5-Dimethylphenoxy (Lipophilic,
-donor via oxygen lone pair).

o Substituent 2 (C4): Acetyl (-C(=0O)CHs) (Electrophilic carbonyl, H-bond acceptor).

Visualization: Molecular Connectivity Diagram

The following diagram illustrates the connectivity and functional zones of the molecule.
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Physicochemical Properties
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Caption: Structural connectivity of 4-Acetyl-2-(3,5-dimethylphenoxy)pyridine showing key
functional groups.

Synthetic Methodology
Retrosynthetic Analysis

The most efficient route to 4-Acetyl-2-(3,5-dimethylphenoxy)pyridine is via Nucleophilic
Aromatic Substitution (

). The 2-position of the pyridine ring is highly susceptible to nucleophilic attack, especially when
activated by an electron-withdrawing group at the 4-position (the acetyl group).

¢ Disconnection: C2—-0O Bond.
o Electrophile: 2-Chloro-4-acetylpyridine (or 2-Bromo-).

e Nucleophile: 3,5-Dimethylphenol.[3]
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Protocol: Coupling

This protocol describes the synthesis on a 10g scale.

Reagents:

2-Chloro-4-acetylpyridine (1.0 eq)

3,5-Dimethylphenol (1.1 eq)

Potassium Carbonate (

) (2.0 eq) or Cesium Carbonate (

) (1.5 eq)

Solvent: DMF or DMSO (Anhydrous)

Step-by-Step Workflow:

Preparation: Charge a dry round-bottom flask with 3,5-dimethylphenol (1.1 eq) and
anhydrous DMF (10 volumes).

e Deprotonation: Add

(2.0 eqg) and stir at Room Temperature (RT) for 30 minutes to generate the phenoxide anion.

o Addition: Add 2-Chloro-4-acetylpyridine (1.0 eq) portion-wise or as a solution in DMF.

e Reaction: Heat the mixture to 80-100 °C for 4—6 hours. Monitor by TLC or HPLC for the
disappearance of the chloropyridine.

o Work-up: Cool to RT. Pour the reaction mixture into ice-cold water (50 volumes). The product
typically precipitates as a solid.

« |solation: Filter the solid. Wash with water to remove residual DMF and inorganic salts.

 Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography
(Hexane/Ethyl Acetate gradient) if necessary.
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Visualization: Synthesis Pathway
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Caption: SNAr synthesis pathway via base-mediated coupling of chloropyridine and phenol.

Analytical Characterization

To validate the identity of the synthesized compound, the following analytical data is expected:
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Technique Expected Signal /| Characteristic

0 2.25 (s, 6H): Methyl groups on phenoxy ring.d
2.60 (s, 3H): Acetyl methyl group. 6.80 (s, 1H):
Proton at C4' of phenoxy ring.d 6.90 (s, 2H):
Protons at C2'/C6' of phenoxy ring.d 7.40 (d,
1H): Pyridine C5-H.d 7.60 (s, 1H): Pyridine C3-
H.d 8.40 (d, 1H): Pyridine C6-H.

1H NMR (DMSO-d6)

LC-MS (ESIH) [M+H]+ = 242.3 m/z.Retention time consistent
- +
with lipophilic nature (C18 column).

1685 cm~1: C=0 stretch (Ketone).1580 cm~1:
IR Spectroscopy C=C/C=N stretch (Pyridine ring).1240 cm~t: C-
O-C stretch (Ether).

Application in Drug Development[1]
Pharmacophore Utility

This molecule serves as a "Privileged Scaffold" in medicinal chemistry. The 2-phenoxypyridine
motif is a bioisostere for biaryl ethers and is widely used to:

¢ Induce Conformational Constraints: The ether linkage allows specific rotational freedom,
enabling the molecule to fit into hydrophobic pockets of enzymes (e.g., Kinases, Nuclear
Receptors).

» Modulate Lipophilicity: The 3,5-dimethyl substitution increases lipophilicity (LogP), enhancing
membrane permeability and blood-brain barrier (BBB) penetration if required.

Target Classes

» Thyroid Hormone Receptor Beta (TR[3) Agonists: Similar scaffolds are found in TR[3 selective
agonists used for treating NASH (Non-Alcoholic Steatohepatitis) and dyslipidemia. The
dimethylphenoxy group mimics the iodinated phenyl ring of thyroid hormone (T3).

» Kinase Inhibitors: The acetyl group can be converted into aminopyrimidines or other
heterocycles to target the ATP-binding site of kinases (e.g., RAF, MEK).
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» Glucokinase Activators (GKAs): Many GKAs feature a central pyridine ring connected to a
phenoxy group, activating the enzyme via an allosteric site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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